Cas no 1806339-17-2 (2-Chloro-4-ethoxybenzo[d]oxazole)

• Product Name: 2-Chloro-4-ethoxybenzo[d]oxazole
• CAS No: 1806339-17-2
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4820158
• Update Time: 2023-08-19

2-Chloro-4-ethoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethoxybenzo[d]oxazole

• Inchi： 1S/C9H8ClNO2/c1-2-12-6-4-3-5-7-8(6)11-9(10)13-7/h3-5H,2H2,1H3
• InChI Key： NBSXKPHHMVDTQN-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=C2OCC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3